Cas no 898789-36-1 (3-(2-Methylphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(2-Methylphenyl)-4'-thiomethylpropiophenone
• CAS No: 898789-36-1
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 869437
• PubChem ID: 24725622
• Update Time: 2025-04-19

3-(2-Methylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(2-METHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• MFCD03842975
• 3-(2-Methylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 898789-36-1
• DTXSID10644015
• AKOS016021039
• 3-(2-Methylphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03842975
• Inchi： 1S/C17H18OS/c1-13-5-3-4-6-14(13)9-12-17(18)15-7-10-16(19-2)11-8-15/h3-8,10-11H,9,12H2,1-2H3
• InChI Key： LDSPOKDBSULFDD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 270.10800
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.53240